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Compound of Interest

Compound Name: Flunisolide Acetate-D6

Cat. No.: B13862940

This technical guide provides a comprehensive overview of the safety information for
Flunisolide Acetate-D6, intended for researchers, scientists, and professionals in drug
development. The information is compiled from available Safety Data Sheets (SDS) and
supplementary pharmacological data for closely related compounds.

Chemical Identification and Physical Properties

Flunisolide Acetate-D6 is a deuterated analog of Flunisolide Acetate. The deuteration is
typically on the acetone ketal group. While a specific Safety Data Sheet for Flunisolide
Acetate-D6 is not publicly available, the safety profile is expected to be comparable to that of
Flunisolide-D6 and Flunisolide.
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Property Value Source

60,1103,160)-21-(Acetyloxy)-6-
fluoro-11-hydroxy-16,17-[(1-

Chemical Name methylethylidene)bis(oxy)]- [1]
pregna-1,4-diene-3,20-dione-
dé
Molecular Formula C26H27D6FO7 [1]
Molecular Weight 482.57 g/mol [1]
Appearance White Solid [2]
CAS Number (Unlabelled) 4533-89-5 [1]

Hazard Identification and Classification

Based on the Safety Data Sheet for Flunisolide-d6, the primary hazard is acute oral toxicity.[3]

GHS Classification =~ Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if ]

Warning
(Category 4) swallowed

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.

Skin Contact: May cause mild skin irritation.

Eye Contact: May cause mild eye irritation.

Handling, Storage, and Personal Protection

Proper handling and storage are crucial to ensure safety and maintain the integrity of the
compound.
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Personal Protective Equipment (PPE)

Protection Type Recommendations

Eye/Face Protection Use safety glasses with side-shields.

Handle with gloves. Dispose of contaminated

Skin Protection
gloves after use.[3]

Use a NIOSH-approved respirator if ventilation

Respiratory Protection o
is inadequate.

Body Protection Wear appropriate protective clothing.

Safe Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation where dust is formed. Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.[3]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

The following diagram illustrates a standard workflow for safely handling a potentially
hazardous chemical compound like Flunisolide Acetate-D6 in a laboratory setting.
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Safe Handling Workflow

First Aid Measures
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In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[3]

If Swallowed

Move person into fresh air. If not breathing, give

If Inhaled o o

artificial respiration.[3]
In Case of Skin Contact Wash off with soap and plenty of water.[3]
In Case of Eye Contact Flush eyes with water as a precaution.[3]

Toxicological Information

Detailed toxicological studies on Flunisolide Acetate-D6 are not available. The information
below is based on the non-deuterated form, Flunisolide.

Acute Toxicity:

« Oral LD50 (rat): >500 pg/kg[4]

e Subcutaneous LD50 (mouse): >290 ug/kg[4]
« Subcutaneous LD50 (rat): >46 mg/kg[4]

Chronic Effects and Other Hazards:

Long-term use of corticosteroids like flunisolide may lead to systemic effects.

May cause developmental and female reproductive toxicity.[5]

Prolonged use may decrease bone mineral density.[6]

In children, it may cause a reduction in growth velocity.[7][8]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.cerilliant.com/MSDS?itemno=db43cd0f-631d-4112-ac22-616c061c71ca
https://www.cerilliant.com/MSDS?itemno=db43cd0f-631d-4112-ac22-616c061c71ca
https://www.cerilliant.com/MSDS?itemno=db43cd0f-631d-4112-ac22-616c061c71ca
https://www.cerilliant.com/MSDS?itemno=db43cd0f-631d-4112-ac22-616c061c71ca
https://www.benchchem.com/product/b13862940?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23842m.pdf
https://cdn.caymanchem.com/cdn/msds/23842m.pdf
https://cdn.caymanchem.com/cdn/msds/23842m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Flunisolide
https://www.mayoclinic.org/drugs-supplements/flunisolide-inhalation-route/description/drg-20060692
https://medlineplus.gov/druginfo/meds/a685022.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=7c72c954-3758-40c3-9977-d03b25d71e0a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13862940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Specific experimental protocols for the safety assessment of Flunisolide Acetate-D6 are not
publicly documented. However, a general workflow for assessing the acute oral toxicity of a
new chemical entity is outlined below. This is a representative model and specific parameters
would be adapted for the compound in question.
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Acute Oral Toxicity Study Workflow
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Concluding Remarks for Researchers

While Flunisolide Acetate-D6 is a valuable tool in research and development, it is imperative
to handle it with the appropriate precautions. The available data suggests that the primary
hazard is acute oral toxicity. Users should adhere to the handling and personal protective
equipment guidelines outlined in this document and the relevant Safety Data Sheet. Given the
limited specific data for the deuterated acetate form, a conservative approach to safety is
recommended, treating the compound with the same level of caution as its non-deuterated and
non-acetylated counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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